3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-[2-(1H-1,2,4-triazol-3-yl)benzoyl]piperidine

• IUPAC Name: [3-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]-[2-(1H-1,2,4-triazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C20H24N6O2/c1-28-12-11-25-10-8-21-19(25)15-5-4-9-26(13-15)20(27)17-7-3-2-6-16(17)18-22-14-23-24-18/h2-3,6-8,10,14-15H,4-5,9,11-13H2,1H3,(H,22,23,24)
• InChI Key: HJYBFNRXLWDCMQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC=CC=C3C4=NC=NN4
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

Research on compounds containing imidazole, triazole, and piperidine moieties often focuses on exploring their synthesis, molecular structure, chemical reactions, and properties. These compounds are of interest due to their potential applications in medicinal chemistry and materials science. For instance, compounds with imidazole and triazole rings have shown a wide range of biological activities, while piperidine derivatives are known for their central nervous system (CNS) activity.

Synthesis Analysis

The synthesis of complex molecules containing imidazole, triazole, and piperidine structures typically involves multistep synthetic routes. A common approach is the use of catalysis to facilitate the formation of these heterocycles. For example, the synthesis of heterocyclic compounds through reactions catalyzed by piperidine has been documented, indicating the utility of this moiety in constructing complex molecular architectures (Abdel-Wahab et al., 2023).

Future Directions

The development of new drugs that overcome the problems of antimicrobial resistance (AMR) in drug therapy is a current focus in medicinal chemistry. Heterocyclic compounds, such as imidazole and 1,2,4-triazole, give high chemotherapeutic values and act as a remedy for the development of novel drugs.